Cas no 28328-54-3 (Desbutyl Bumetanide)

Desbutyl Bumetanide is a metabolite of the loop diuretic bumetanide, formed through the oxidative removal of the butyl side chain. This compound retains pharmacological activity as a sulfamoyl benzoic acid derivative, though with altered potency and pharmacokinetic properties compared to the parent molecule. Its primary advantage lies in its role as a reference standard in analytical studies, enabling precise quantification and metabolic profiling of bumetanide in biological matrices. Desbutyl Bumetanide is also of interest in research exploring structure-activity relationships of diuretics, particularly regarding renal transport mechanisms. The compound's defined structure and purity make it valuable for method validation in clinical and forensic toxicology.

Desbutyl Bumetanide structure

Product Name:Desbutyl Bumetanide

CAS No:28328-54-3

MF:C₁₃H₁₂N₂O₅S

MW:308.309782028198

CID:282500

PubChem ID:119927

Update Time:2025-06-07

Desbutyl Bumetanide Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,3-amino-5-(aminosulfonyl)-4-phenoxy-
- Desbutyl Bumetanide
- 3-amino-5-(aminosulfonyl)-4-phenoxybenzoic acid
- 3-amino-4-phenoxy-5-sulfamoyl-benzoic acid
- 3-amino-4-phenoxy-5-sulfamylbenzoic acid
- 3-amino-4-phenoxy-5-sulfamyl-benzoic acid
- 3-amino-4-phenoxy-5-sulphamyl-benzoic acid
- 3-Amino-5-(aminosulphonyl)-4-phenoxybenzoic acid
- 3-sulphamoyl-4-phenoxy-5-amino-benzoic acid
- AC1L3PRB
- AC1Q6UWR
- CTK4G1251
- EINECS 248-971-1
- SureCN574020
- 3-Amino-4-phenoxy-5-sulphamoylbenzoic acid
- Desbutylbumetanide
- 3-amino-4-phenoxy-5-sulphamyl benzoic acid
- A876737
- Bumetanide impurity B
- 3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid
- NS00028461
- 5-Amino-3-aminosulfony-4-phenoxybenzoicacid
- FT-0665933
- 28328-54-3
- 9D69CZ7VGU
- UNII-9D69CZ7VGU
- GVQZPZSQRCXSJI-UHFFFAOYSA-N
- 3-Amino-4-phenoxy-5-sulfamoylbenoic acid
- 3-amino-4-phenoxy-5-sulfamoylbenzoic acid
- J-017046
- 3-sulphamoyl-4-phenoxy-5-aminobenzoic acid
- AKOS015967385
- FT-0665932
- DTXSID10182568
- BUMETANIDE IMPURITY B [EP IMPURITY]
- Benzoic acid, 3-amino-5-(aminosulfonyl)-4-phenoxy-
- 5-Amino-3-aminosulfony-4-phenoxybenzoic acid
- 3-amino-4-phenoxy-5-sulfamoylbenzoicacid
- SCHEMBL574020
- BUMETANIDE_met013
- DB-348061
- Inchi： 1S/C13H12N2O5S/c14-10-6-8(13(16)17)7-11(21(15,18)19)12(10)20-9-4-2-1-3-5-9/h1-7H,14H2,(H,16,17)(H2,15,18,19)
- InChI Key： GVQZPZSQRCXSJI-UHFFFAOYSA-N
- SMILES： S(C1C=C(C(=O)O)C=C(C=1OC1C=CC=CC=1)N)(N)(=O)=O

Computed Properties

Exact Mass: 308.04676
Monoisotopic Mass: 308.047
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 469
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 141A^2
XLogP3: 0.9

Experimental Properties

Density: 1.512
Boiling Point: 555.3°Cat760mmHg
Flash Point: 289.6°C
Refractive Index: 1.663
PSA: 132.71

Desbutyl Bumetanide Security Information

Hazardous Material transportation number：NONH for all modes of transport

Desbutyl Bumetanide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0000310		28328-54-3			￥1544.34	2023-01-13
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1078325-10MG	Bumetanide Related Compound A	28328-54-3		10mg	¥10902.39	2023-09-09
TRC	D288780-10mg	Desbutyl Bumetanide	28328-54-3		10mg	$ 199.00	2023-09-08
TRC	D288780-100mg	Desbutyl Bumetanide	28328-54-3		100mg	$ 1579.00	2023-09-08
Alichem	A019096697-100mg	3-Amino-4-phenoxy-5-sulfamoylbenzoic acid	28328-54-3	95%	100mg	$1142.40	2023-09-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1078325-10MG		28328-54-3		10MG	￥15211.09	2023-01-06
SHENG KE LU SI SHENG WU JI SHU	sc-211249-10 mg	Desbutyl Bumetanide,	28328-54-3		10mg	￥2,106.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-211249A-50 mg	Desbutyl Bumetanide,	28328-54-3		50mg	￥10,830.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-211249B-100 mg	Desbutyl Bumetanide,	28328-54-3		100MG	￥21,059.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-211249C-1 g	Desbutyl Bumetanide,	28328-54-3		1g	￥120,336.00	2023-07-10